Cas no 2172596-90-4 (sodium 4-bromo-1,3-thiazole-2-carboxylate)

• Product Name: sodium 4-bromo-1,3-thiazole-2-carboxylate
• CAS No: 2172596-90-4
• MF: C₄HBrNNaO₂S
• MW: 230.015009641647
• CID: 5164509
• Update Time: 2023-08-24

sodium 4-bromo-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 4-bromo-1,3-thiazole-2-carboxylate
• Sodium 4-bromothiazole-2-carboxylate
• sodium;4-bromo-1,3-thiazole-2-carboxylate
• starbld0020175
• AT14696

• Inchi： 1S/C4H2BrNO2S.Na/c5-2-1-9-3(6-2)4(7)8;/h1H,(H,7,8);/q;+1/p-1
• InChI Key： SQVQTLLVSUJHDM-UHFFFAOYSA-M
• SMILES： BrC1=CSC(C(=O)[O-])=N1.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 81.3